Cas no 897615-78-0 (N-(2E)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide)

• Product Name: N-(2E)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• CAS No: 897615-78-0
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 5976039
• PubChem ID: 4080606
• Update Time: 2025-11-01

N-(2E)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• (E)-N-(3-ethyl-6-methylbenzo[d]thiazol-2(3H)-ylidene)propionamide
• Propanamide, N-(3-ethyl-6-methyl-2(3H)-benzothiazolylidene)-
• 897615-78-0
• SR-01000012294
• AKOS024608326
• F1381-0643
• N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)propanamide
• SR-01000012294-1
• N-[(2E)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]propanamide

• Inchi： 1S/C13H16N2OS/c1-4-12(16)14-13-15(5-2)10-7-6-9(3)8-11(10)17-13/h6-8H,4-5H2,1-3H3
• InChI Key： PJTFMKPQEQEVRC-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=CC=C(C)C=C2S1)(=O)CC

Computed Properties

• Exact Mass: 248.09833431g/mol
• Monoisotopic Mass: 248.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 389.9±35.0 °C(Predicted)
• pka: 0?+-.0.20(Predicted)

Additional information on N-(2E)-3-ethyl-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide

N-(2E)-3-Ethyl-6-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene Propanamide: A Comprehensive Overview

The compound N-(2E)-3-Ethyl-6-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene Propanamide (CAS No. 897615-78-0) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are widely studied for their unique electronic properties and structural versatility. The benzothiazole core of this molecule is a bicyclic structure consisting of a benzene ring fused with a thiazole ring, making it highly aromatic and electron-deficient. This characteristic makes it an excellent candidate for various reactions, including nucleophilic aromatic substitution and electrophilic substitution.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and sensors. The N-(2E)-3-Ethyl-6-Methyl substituents in this compound play a crucial role in modulating its electronic properties. The ethyl group at position 3 introduces steric hindrance, which can influence the molecule's reactivity and stability. Meanwhile, the methyl group at position 6 contributes to the molecule's hydrophobicity, enhancing its solubility in organic solvents. These features make this compound particularly suitable for applications requiring high thermal stability and excellent electronic performance.

The synthesis of N-(2E)-3-Ethyl-6-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene Propanamide involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by functionalization at specific positions to introduce the desired substituents. The use of microwave-assisted synthesis has been shown to significantly accelerate this process while maintaining high yields and purity. Recent advancements in catalytic methods have further improved the efficiency of these reactions, making large-scale production more feasible.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. For instance, its ability to form stable metal complexes has been explored in the context of developing new catalysts for industrial processes. Researchers have demonstrated that benzothiazole-based catalysts can effectively promote reactions such as alkene polymerization and cross-coupling reactions. The presence of the propanamide group in this compound further enhances its ability to coordinate with metal ions, making it an attractive candidate for such applications.

In addition to its material science applications, this compound has also shown potential in the field of pharmacology. The benzothiazole framework is known for its bioactivity, and various derivatives have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. Recent studies have focused on optimizing the substituents on the benzothiazole ring to enhance these bioactivities further. The N-(2E)-3-Ethyl-6-Methyl substituents in this compound are believed to play a critical role in modulating its interaction with biological systems.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of chemicals like N-(2E)-3-Ethyl-6-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene Propanamide becomes crucial. Recent research has explored its biodegradation under various conditions and its potential toxicity to aquatic organisms. These studies aim to provide insights into how this compound can be safely integrated into industrial processes while minimizing environmental risks.

Looking ahead, the development of novel synthetic routes and functionalization strategies for benzothiazole derivatives will undoubtedly shape their future applications. The integration of computational chemistry tools with experimental techniques has already begun to revolutionize how these compounds are designed and optimized. By leveraging machine learning algorithms to predict molecular properties and reaction outcomes, researchers can accelerate the discovery process and unlock new possibilities for this versatile class of compounds.

In conclusion, N-(2E)-3-Ethyl-6-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene Propanamide (CAS No. 897615-78